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Abstract

Scopine methiodide, a quaternary ammonium salt derived from the tropane alkaloid scopine,
is a compound of interest in pharmacological research, particularly in the study of cholinergic
systems. As a permanently charged molecule, it is expected to exhibit distinct pharmacokinetic
and pharmacodynamic properties compared to its tertiary amine precursor, scopine. This
technical guide provides a comprehensive overview of the core basic properties of scopine
methiodide, including its chemical identity, physicochemical characteristics, and inferred
pharmacological profile based on related compounds. This document also outlines hypothetical
experimental protocols for its synthesis and analysis, and visualizes potential biological
interactions and experimental workflows.

Chemical and Physical Properties

Scopine methiodide is the N-methylated quaternary iodide salt of scopine. While specific
experimental data for scopine methiodide is not extensively available in public literature, its
properties can be inferred from data on scopine, its hydrochloride salt, and general knowledge
of methiodide compounds. Methiodides are typically crystalline solids with high melting points
and increased water solubility compared to their tertiary amine precursors[1].

Table 1: Chemical Identity of Scopine Methiodide and Related Compounds
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Scopine . Scopine
Property Lo Scopine .

Methiodide Hydrochloride
CAS Number 21662-36-2[2] 498-45-3 85700-55-6[3]
Molecular Formula CoH16INO2[2] CsHi13NO:2 CsH13NO2 « HCI[3]
Molecular Weight 297.13 g/mol [2] 155.19 g/mol 191.7 g/mol [3]

N-Methylscopine )
6,7-Epoxytropine

Synonyms lodide, Methscopinium  6,7-Epoxytropine )
_ hydrochloride
lodide[2]
) Presumed to be a ] ) )
Physical Appearance " A solid[4] A crystalline solid[3]
soli
Table 2: Physicochemical Properties of Scopine and Its Salts
. Scopine General Properties
Property Scopine . L
Hydrochloride of Methiodides
Melting Point 75-76 °C[5] Not specified High melting points[1]
DMSO: 5 mg/mL,
- >7.6 mg/mL in Ethanol: 1 mg/mL, Somewhat
Solubility .
DMSO[4] PBS (pH 7.2): 10 hydrophilic[1]
mg/mL[3]
Not applicable
pKa Not specified Not specified (permanently

charged)

Synthesis and Purification

A detailed experimental protocol for the synthesis of scopine methiodide is not readily
available in the literature. However, a standard procedure for the quaternization of a tertiary
amine with methyl iodide can be proposed based on general organic chemistry principles. The
synthesis would involve the reaction of scopine with methyl iodide.
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Hypothetical Synthesis of Scopine Methiodide

Reaction Scheme:

A conceptual overview of the synthesis of Scopine Methiodide.

Materials:

Scopine

Methyl iodide

Anhydrous acetone or acetonitrile

Diethyl ether (for precipitation/washing)

Protocol:

Dissolve scopine in a minimal amount of anhydrous acetone or acetonitrile in a round-bottom
flask equipped with a magnetic stirrer and a reflux condenser.

Add a stoichiometric excess (e.g., 1.5 equivalents) of methyl iodide to the solution.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) for
several hours to overnight. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

As the reaction proceeds, the quaternary ammonium salt, being less soluble in the non-polar
solvent, may precipitate out of the solution.

Upon completion of the reaction, cool the mixture to room temperature and then in an ice
bath to maximize precipitation.

If precipitation is incomplete, add diethyl ether to induce further precipitation of the product.
Collect the solid product by vacuum filtration.

Wash the collected solid with cold diethyl ether to remove any unreacted starting materials
and impurities.
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e Dry the purified scopine methiodide under vacuum.

Synthesis of the Precursor: Scopine

Scopine can be prepared by the hydrolysis of scopolamine. A common method involves the
reduction of the ester group of scopolamine using a reducing agent like sodium borohydride.

Protocol for Scopine Synthesis from Scopolamine Hydrobromide:

Suspend scopolamine hydrobromide in a suitable solvent such as ethanol.

e Add sodium borohydride portion-wise to the suspension at a controlled temperature (e.g., O-
10 °C).

 Allow the reaction mixture to warm to room temperature and stir until the reaction is
complete (monitored by TLC).

o Carefully quench the reaction with an acid (e.g., HCl in isopropanol) to neutralize excess
sodium borohydride and hydrolyze the borate esters.

o Adjust the pH of the solution to basic (e.g., with potassium carbonate) to obtain the free base
of scopine.

o Extract the scopine into an organic solvent (e.g., chloroform or a mixture of
chloroform/methanol).

e Dry the combined organic extracts over an anhydrous salt (e.g., sodium sulfate), filter, and
concentrate under reduced pressure to yield scopine.

Analytical Characterization

While specific spectra for scopine methiodide are not publicly available, a Certificate of
Analysis from a commercial supplier indicates that characterization is typically performed using
1H-NMR, Mass Spectrometry (MS), HPLC, IR, and TGA[2].

Table 3: Expected Analytical Data for Scopine Methiodide
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Technique Expected Observations

Appearance of a new singlet corresponding to

the N-methyl group protons, shifted downfield

1H-NMR _
compared to the N-methyl group of scopine due
to the positive charge on the nitrogen.
A parent ion corresponding to the cationic

Mass Spec (ESI+) portion of the molecule (CoH16NO2%) at m/z
297.13-126.90 = 170.23.
A single major peak indicating the purity of the

HPLC compound. The retention time would be different
from that of scopine.

R Presence of characteristic peaks for O-H
stretching, C-N stretching, and C-O stretching.
A decomposition profile indicating the thermal

TGA

stability of the compound.

Pharmacology and Mechanism of Action

The pharmacological properties of scopine methiodide have not been extensively studied.
However, based on its structure and the known activity of related compounds, a likely
mechanism of action can be inferred.

Inferred Mechanism of Action: Muscarinic Receptor
Antagonism

Scopine is a metabolite of scopolamine, a well-known non-selective muscarinic acetylcholine
receptor (MAChR) antagonist[3][6]. Scopolamine and other tropane alkaloids act by
competitively inhibiting the binding of acetylcholine to muscarinic receptors, thereby blocking
parasympathetic nerve stimulation[6][7].

Scopine itself has been shown to bind to muscarinic acetylcholine receptors[3]. The
quaternization of the nitrogen atom in scopine to form scopine methiodide is expected to
preserve its affinity for muscarinic receptors. However, the permanent positive charge on the
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nitrogen atom will significantly limit its ability to cross the blood-brain barrier. Consequently,
scopine methiodide is predicted to act as a peripherally restricted muscarinic antagonist. This
property is often exploited in drug development to reduce central nervous system side effects.

Inferred mechanism of action for Scopine Methiodide at the muscarinic receptor.

Potential Therapeutic Applications

Given its likely profile as a peripherally acting anticholinergic agent, scopine methiodide could
be investigated for conditions where a reduction in parasympathetic activity outside of the
central nervous system is desired. Potential applications could include:

o Treatment of smooth muscle spasms: For example, in the gastrointestinal or urinary tracts.

o Reduction of glandular secretions: For instance, in conditions characterized by excessive
salivation or bronchial secretions.

e As a research tool: To investigate the role of peripheral muscarinic receptors in various
physiological and pathological processes.

Experimental Workflows

The following diagrams illustrate hypothetical workflows for the synthesis and pharmacological
evaluation of scopine methiodide.

A workflow for the synthesis and purification of Scopine Methiodide.

A workflow for the pharmacological evaluation of Scopine Methiodide.

Conclusion

Scopine methiodide is a quaternary ammonium derivative of scopine with potential as a
peripherally restricted muscarinic antagonist. While specific experimental data on its properties
are limited, this guide provides a foundational understanding based on the known
characteristics of its parent compound and related chemical entities. Further research is
warranted to fully elucidate its physicochemical properties, optimize its synthesis, and confirm
its pharmacological profile. The experimental workflows and inferred mechanisms of action
presented herein offer a roadmap for future investigations into this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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